Cas no 1020453-90-0 (N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 1020453-90-0
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 5882661
• PubChem ID: 25284308
• Update Time: 2025-06-07

N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylpyrazol-3-yl)-4-(dimethylsulfamoyl)benzamide
• N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(dimethylsulfamoyl)benzamide
• N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(N,N-dimethylsulfamoyl)benzamide
• VU0633010-1
• AKOS024494412
• F5066-0026
• 1020453-90-0

• Inchi： 1S/C14H18N4O3S/c1-10-9-13(18(4)16-10)15-14(19)11-5-7-12(8-6-11)22(20,21)17(2)3/h5-9H,1-4H3,(H,15,19)
• InChI Key： ODVNZGWKVMHJKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 322.10996162g/mol
• Monoisotopic Mass: 322.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.7Ų

Additional information on N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(dimethylsulfamoyl)benzamide

N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(dimethylsulfamoyl)benzamide: A Comprehensive Overview

N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1020453-90-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMAPB, is characterized by its unique structural features, which include a pyrazole ring and a sulfamoyl group. These functional groups contribute to its potential therapeutic applications and biological activities.

The pyrazole ring is a five-membered heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its versatile biological properties. It is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the dimethyl substituents on the pyrazole ring enhances the lipophilicity and metabolic stability of the compound, making it more suitable for in vivo applications.

The sulfamoyl group (SO₂NMe₂) is another key functional group in DMAPB. Sulfamoyl groups are often used in drug design to improve the solubility and bioavailability of compounds. They can also influence the binding affinity and selectivity of the molecule towards its target. In the case of DMAPB, the sulfamoyl group is attached to a benzamide moiety, which further enhances its pharmacological profile.

Recent studies have highlighted the potential of DMAPB as an inhibitor of various enzymes involved in inflammatory and proliferative diseases. For instance, research published in the *Journal of Medicinal Chemistry* has shown that DMAPB exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, DMAPB has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can selectively inhibit the growth of cancer cells by targeting specific signaling pathways. For example, a study published in *Cancer Research* reported that DMAPB effectively inhibited the proliferation of breast cancer cells by disrupting the PI3K/AKT signaling pathway, which is frequently dysregulated in cancer.

The pharmacokinetic properties of DMAPB have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, DMAPB has shown low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of DMAPB. Ongoing clinical trials are evaluating its efficacy and safety in various disease models, including inflammatory disorders and cancer. These trials will provide valuable insights into the translational potential of this compound.

In conclusion, N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1020453-90-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.